Cas no 105736-31-0 (5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(1-piperidinyl)-)

• Product Name: 5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(1-piperidinyl)-
• CAS No: 105736-31-0
• MF: C₁₇H₁₈N₄O₂
• MW: 310.350423336029
• CID: 1160578
• Update Time: 2024-07-26

5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(1-piperidinyl)-
• 5-Pyrimidinecarbonitrile, 1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(1-piperidinyl)-

• Inchi： 1S/C17H18N4O2/c1-19-15(20-10-6-3-7-11-20)14(12-18)16(22)21(17(19)23)13-8-4-2-5-9-13/h2,4-5,8-9H,3,6-7,10-11H2,1H3
• InChI Key： IFQTWZVFHFOJJQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(N2CCCCC2)=C(C#N)C(=O)N1C1=CC=CC=C1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Melting Point: 251-252 °C(Solv: 1,4-dioxane (123-91-1))
• Boiling Point: 421.5±55.0 °C(Predicted)
• pka: -2.98±0.60(Predicted)